Cas no 19361-52-5 (Ac-Phe-Tyr-NH2)

Ac-Phe-Tyr-NH2 is a synthetic dipeptide derivative consisting of acetylated phenylalanine (Phe) and tyrosine (Tyr) with a C-terminal amide group. This compound is commonly utilized in peptide research, serving as a model substrate for enzymatic studies, particularly in investigations involving proteases and peptidases. Its well-defined structure and stability make it suitable for structure-activity relationship (SAR) studies and biochemical assays. The acetyl and amide modifications enhance resistance to exopeptidase degradation, improving its utility in experimental applications. Ac-Phe-Tyr-NH2 is also employed in the development of peptide-based inhibitors and as a reference standard in analytical chemistry. Its purity and consistency ensure reliable performance in research settings.

Ac-Phe-Tyr-NH2 structure

Product Name:Ac-Phe-Tyr-NH2

CAS No:19361-52-5

MF:C₂₀H₂₃N₃O₄

MW:369.414324998856

MDL:MFCD00020202

CID:123516

PubChem ID:7020629

Update Time:2025-10-29

Ac-Phe-Tyr-NH2 Chemical and Physical Properties

Names and Identifiers

- L-Tyrosinamide,N-acetyl-L-phenylalanyl- (9CI)
- (2S)-2-acetamido-N-[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-3-phenylpropanamide
- Ac-Phe-Tyr-NH2
- (2S)-N-[(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethyl]-2-acetamido-3-phenylpropanamide
- Hydrocinnamamide,a-acetamido-N-(a-carbamoyl-p-hydroxyphenethyl)-(8CI)
- N-Acetyl-L-phenylalanyl-L-tyrosinamide
- N-Ac-Phe-Tyr-NH2
- Tyrosinamide,N-acetyl-L-phenylalanyl-,L-(8CI)
- MFCD00020202
- (S)-2-acetamido-N-((S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)-3-phenylpropanamide
- CHEMBL210784
- CS-0449052
- 19361-52-5
- DTXSID10427269
- AKOS024324465
- N-acetylphenylalanyltyrosinamide
- DB-255611
- MDL： MFCD00020202
- Inchi： 1S/C20H23N3O4/c1-13(24)22-18(12-14-5-3-2-4-6-14)20(27)23-17(19(21)26)11-15-7-9-16(25)10-8-15/h2-10,17-18,25H,11-12H2,1H3,(H2,21,26)(H,22,24)(H,23,27)/t17-,18-/m0/s1
- InChI Key： NRNUHNDVXOFSJO-ROUUACIJSA-N
- SMILES： O=C([C@H](CC1C=CC=CC=1)NC(C)=O)N[C@H](C(N)=O)CC1C=CC(=CC=1)O

Computed Properties

Exact Mass: 369.16900
Monoisotopic Mass: 369.16885622g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 10
Complexity: 511
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 122Å²

Experimental Properties

PSA: 121.52000
LogP: 2.13430

Ac-Phe-Tyr-NH2 Security Information

Storage Condition：-15°C

Ac-Phe-Tyr-NH2 Pricemore >>

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TRC	A299195-10mg	Ac-Phe-Tyr-NH2	19361-52-5	10mg	$ 60.00	2022-06-08
TRC	A299195-25mg	Ac-Phe-Tyr-NH2	19361-52-5	25mg	$ 90.00	2022-06-08
TRC	A299195-50mg	Ac-Phe-Tyr-NH2	19361-52-5	50mg	$ 155.00	2022-06-08
abcr	AB509773-100 mg	ac-Phe-tyr-nh2	19361-52-5	100MG	€154.20	2022-07-29
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abcr	AB509773-1 g	ac-Phe-tyr-nh2	19361-52-5	1g	€472.70	2022-07-29
abcr	AB509773-100mg	ac-Phe-tyr-nh2; .	19361-52-5	100mg	€189.90	2024-08-02
abcr	AB509773-250mg	ac-Phe-tyr-nh2; .	19361-52-5	250mg	€322.60	2024-08-02
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